N1-(2-(furan-3-yl)ethyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide

• IUPAC Name: N-[2-(furan-3-yl)ethyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide
• InChI: InChI=1S/C15H13F3N2O4/c16-15(17,18)24-12-3-1-11(2-4-12)20-14(22)13(21)19-7-5-10-6-8-23-9-10/h1-4,6,8-9H,5,7H2,(H,19,21)(H,20,22)
• InChI Key: FTERVWSZIGMYRY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C(=O)NCCC2=COC=C2)OC(F)(F)F
• Molecular Formula: C15H13F3N2O4
• Molecular Weight: 342.27 g/mol

Description

The compound “N1-(2-(furan-3-yl)ethyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide” is a complex organic molecule that contains a furan ring, an ethyl group, a phenyl ring, and a trifluoromethoxy group. Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. The phenyl group is a functional group that consists of six carbon atoms bonded in a hexagonal planar ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, furan compounds can be synthesized from various sulfur ylides and alkyl acetylenic carboxylates. Additionally, amide and ester derivatives containing furan rings can be produced using 2-furoic acid, furfurylamine, and furfuryl alcohol under mild synthetic conditions supported by microwave radiation.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The furan ring, ethyl group, phenyl ring, and trifluoromethoxy group would all contribute to the overall structure.

Chemical Reactions Analysis

Furan compounds can undergo a variety of chemical reactions, including addition, intramolecular nucleophilic addition, ring opening, intramolecular Michael addition, and elimination.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Furan compounds generally have interesting properties due to their aromatic nature.

Scientific Research Applications

Urease Inhibition

• Application : Researchers have explored the inhibitory potential of this compound against bacterial urease. . This application could lead to novel antimicrobial agents.

Medicinal Chemistry

• Application : The compound’s synthetic chemistry and structure–activity relationship have been investigated. .

Platform Chemicals from Biomass

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Mechanism of Action

The mechanism of action of this compound is not clear without additional context. It could potentially interact with biological systems in a variety of ways depending on its specific structure and functional groups.

Future Directions

The future directions for research into this compound could include exploring its potential applications in various fields, such as medicinal chemistry, materials science, or chemical synthesis.